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Compound of Interest

Compound Name: Boc-Tyr(Me)-OMe

CAS No.: 94790-24-6

Cat. No.: B1338693

Get Quote

In the landscape of modern drug discovery and peptide chemistry, non-canonical amino acids

serve as fundamental building blocks for creating novel therapeutics with enhanced

pharmacological profiles. Among these, O-methylated tyrosine derivatives are of significant

interest. The methylation of the phenolic hydroxyl group of tyrosine can impart crucial

properties to a peptide, such as increased metabolic stability, altered receptor binding affinity,

and improved pharmacokinetic characteristics. This guide focuses on a key reagent in this

class: Boc-Tyr(Me)-OMe, or N-α-tert-butoxycarbonyl-O-methyl-L-tyrosine methyl ester.

The strategic importance of this molecule lies in its dual-protection scheme. The N-terminal

tert-butoxycarbonyl (Boc) group provides robust, acid-labile protection essential for controlled,

stepwise peptide synthesis, particularly in solid-phase peptide synthesis (SPPS).[1][2] The C-

terminal methyl ester protects the carboxylic acid, while the O-methyl group on the side chain is

a permanent modification that becomes part of the final peptide structure. Understanding the

commercial landscape, quality control, and application of Boc-Tyr(Me)-OMe is therefore critical

for researchers aiming to innovate in peptide-based drug development.[3]

Physicochemical Characteristics
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A thorough understanding of the physicochemical properties of a reagent is the foundation of

its effective use in synthesis and research.

Property Value Source(s)

CAS Number 94790-24-6 [3][4]

Molecular Formula C₁₆H₂₃NO₅ [3][4]

Molecular Weight 309.36 g/mol [4]

Appearance
White to off-white crystal

powder
[3]

Melting Point 67 - 74 °C [3]

Optical Rotation
[α]²⁰/D = +21.8 to +22.3° (c=1

in CHCl₃)
[3]

Purity (Typical) ≥ 98% (HPLC) [3]

Storage Conditions 0 - 8 °C, under inert gas [3]

Note: The related precursor, Boc-Tyr(Me)-OH, has a CAS number of 53267-93-9.[1][5][6]

Commercial Availability and Procurement
Boc-Tyr(Me)-OMe and its carboxylic acid precursor, Boc-Tyr(Me)-OH, are readily available

from a variety of chemical suppliers specializing in amino acids and peptide synthesis reagents.

The choice of supplier often depends on factors such as required purity, scale (milligrams to

kilograms), lead time, and documentation (e.g., Certificate of Analysis).

Below is a comparative table of representative commercial suppliers. Pricing and stock levels

are subject to change and should be verified directly with the vendor.
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Supplier Product Name
Catalog
Number
(Example)

Purity
Available
Quantities

Oakwood

Chemical

Boc-O-methyl-L-

tyrosine methyl

ester

468503 Not Specified 250mg, 1g

Chem-Impex

Boc-O-methyl-L-

tyrosine methyl

ester

29094 ≥ 98% (HPLC)
Gram to bulk

scale

Sigma-Aldrich

(Novabiochem®)
Boc-Tyr(Me)-OH 853071 ≥98% (TLC)

Gram to bulk

scale

MedchemExpres

s
Boc-Tyr(Me)-OH HY-W015694 99.77%

1g, 5g, 10g, 25g,

100g

TCI Chemicals Boc-Tyr(Me)-OH D6223 >95.0% (HPLC) 1g, 5g

Aapptec Boc-Tyr(Me)-OH UBY131 Not Specified 5g, 25g

Procurement Strategy: For initial small-scale research, suppliers offering smaller quantities (1-5

g) are suitable. For process development or large-scale synthesis, it is imperative to contact

suppliers who specialize in bulk quantities to ensure batch-to-batch consistency and favorable

pricing. Always request a lot-specific Certificate of Analysis (CoA) with every purchase.

Quality Control and In-House Validation: A Self-
Validating System
While commercial suppliers provide a CoA, performing in-house quality control on incoming

starting materials is a critical step that embodies the principle of a self-validating research

system.[7] The purity and identity of Boc-Tyr(Me)-OMe directly impact the success of a multi-

step peptide synthesis, where impurities can lead to failed couplings, difficult purifications, and

the generation of deletion or modified sequences.[8][9]

Core QC Workflow
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The following workflow outlines a standard procedure for the validation of a newly received

batch of Boc-Tyr(Me)-OMe.
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Phase 1: Initial Receipt & Documentation

Phase 2: Physical & Spectroscopic Analysis

Phase 3: Decision

Phase 4: Disposition

Receive Shipment

Quarantine Material

Verify Documentation
(CoA, SDS)

Visual Inspection
(Color, Form)

Confirm Identity
(¹H NMR, MS)

Assess Purity
(RP-HPLC)

Check Chiral Integrity
(Chiral HPLC, Optional)

Meets Specs?

Release to Inventory
(Assign Lot #, Log Entry)

Yes

Reject Lot
(Contact Supplier)

No
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Start: Resin-Bound Peptide
(Free N-terminus)

Step 1: Coupling
Activate Boc-Tyr(Me)-OH*

Couple to Resin

 Add Activator
(e.g., HBTU)

Result: Elongated Peptide
(Boc-Protected N-terminus)

Step 2: Deprotection
Treat with Acid (e.g., TFA)

to remove Boc group

Result: Elongated Peptide
(Free N-terminus)

 Next Boc-AA

Repeat Cycle or Cleave

Click to download full resolution via product page

Caption: A simplified cycle for incorporating a Boc-amino acid in Solid-Phase Peptide Synthesis

(SPPS). Note: Boc-Tyr(Me)-OH is shown as it is directly used in SPPS.

Conclusion
Boc-Tyr(Me)-OMe is more than just a chemical reagent; it is an enabling tool for the rational

design of sophisticated peptide therapeutics. Its commercial availability from multiple reputable
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suppliers provides researchers with reliable access to this key building block. However,

commercial availability must be paired with rigorous in-house quality control to ensure the

integrity of complex synthetic endeavors. By understanding the function of its protecting groups

and the rationale behind its application, scientists can fully leverage Boc-Tyr(Me)-OMe to

construct novel peptides with tailored biological functions, pushing the boundaries of drug

discovery and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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